Cas no 2228468-90-2 (2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine
• CAS No: 2228468-90-2
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 6381665
• PubChem ID: 165760027
• Update Time: 2025-11-01

2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine
• EN300-2006425
• 2228468-90-2

• Inchi： 1S/C8H9F2N3O2/c9-8(10,5-11)3-6-1-2-7(4-12-6)13(14)15/h1-2,4H,3,5,11H2
• InChI Key： ZPCYMASKRFTTBA-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=CN=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.06628286g/mol
• Monoisotopic Mass: 217.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine

Introduction to 2,2-Difluoro-3-(5-Nitropyridin-2-yl)propan-1-amine (CAS No. 2228468-90-2)

2,2-Difluoro-3-(5-nitropyridin-2-yl)propan-1-amine (CAS No. 2228468-90-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amines, which are known for their enhanced biological activity and metabolic stability compared to their non-fluorinated counterparts. The presence of the nitro group on the pyridine ring further contributes to its chemical and biological properties, making it a promising candidate for various pharmaceutical and biotechnological applications.

The synthesis of 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine involves a multi-step process that includes the introduction of fluorine atoms and the nitration of the pyridine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its potential use in drug development. The ability to control the regioselectivity and stereoselectivity during synthesis is particularly important for optimizing the compound's biological activity and reducing potential side effects.

In terms of its biological activity, 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its interaction with neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can modulate the activity of specific neurotransmitters, such as serotonin and dopamine, which are involved in mood regulation and neurodegenerative diseases. This makes it a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

Another area of interest is the compound's anti-inflammatory properties. In vitro studies have demonstrated that 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, while its metabolic stability ensures a longer half-life in vivo. These properties are crucial for achieving sustained therapeutic effects with minimal dosing frequency. Additionally, the compound has shown low toxicity in preclinical studies, which is a favorable attribute for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine in various therapeutic indications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 2,2-difluoro-3-(5-nitropyridin-2-yl)propan-1-amine (CAS No. 2228468-90-2) represents a promising new molecule with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.